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Compound Focus: 4,4'-Dihydroxy-7,7'-ureylenedi(naphthalene-2-sulphonic acid)

CAS No.: 134-47-4

Cat. No.: S546441

Get Quote

Chemical Identification & Properties

This compound is a symmetric bis-naphthalenesulfonic acid derivative, also widely known as J Acid Urea

or Carbonyl J Acid [1] [2] [3].

Property Detail

CAS Registry Number 134-47-4 [1] [2] [3]

Related CAS
(Disodium Salt)

20324-87-2 [1]

IUPAC Name 4-hydroxy-7-[(5-hydroxy-7-sulfonaphthalen-2-
yl)carbamoylamino]naphthalene-2-sulfonic acid [1] [2]

Molecular Formula C₂₁H₁₆N₂O₉S₂ [4] [1] [2]

Molecular Weight 504.49 g/mol [1] [2] [3]

EC Number 205-142-9 [2] [5] [3]
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Property Detail

Appearance Grey-white to solid powder [1] [6]

Density 1.798 ± 0.06 g/cm³ [1]

Biological Activity & Applications

J Acid Urea, referenced as AMI-1, is identified as a biologically active inhibitor with two primary

applications.

Application
Area

Target / Function Key Experimental Data

Enzyme
Inhibition

Protein Arginine N-

Methyltransferase (PRMT)

IC₅₀ of 8.81 µM for PRMT1; IC₅₀ of 3.04 µM for

Hmt1p in vitro [1].

Enzyme
Inhibition

Collagenase Used as an active ingredient in collagenase

inhibitors for treating connective tissue diseases [7].

Experimental Protocol for Collagenase Inhibition

The following methodology for evaluating collagenase inhibitory activity is derived from a patent [7]. The

workflow involves preparing the test compound and then assaying its activity.
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Start: Prepare Inhibitor

Obtain Ureylenebis compound

Convert to salt form
(Alkali metal, Alkaline earth, Ammonium)

Formulate with carrier
into tablet or ointment

Step 2: Conduct Collagenase Inhibition Assay

Apply formulation to
connective tissue

Measure reduction in
collagen degradation

Output: Confirm Inhibitory Effect

Click to download full resolution via product page
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Procedure Details

Inhibitor Preparation: The technical-grade J Acid Urea is purified and converted into a water-soluble
or physiologically acceptable salt. The patent notes that suitable salts include those of alkali metals

(e.g., sodium), alkaline earth metals, or ammonium. The salt is then mixed with a nontoxic, solid
carrier and processed into tablets, or mixed with a base to form an ointment [7].

Inhibition Assay: The formulated inhibitor is applied to connective tissue. The efficacy of the
compound in preventing collagen degradation is then determined by measuring the reduction in

collagenase activity, confirming its role in treating connective tissue disorders [7].

Pharmaceutical-Grade Specifications

For research and development purposes, commercial suppliers provide the compound with the following

specifications [6]:

Parameter Specification

Content (Assay) 80% min.

Free J Acid 0.2% max. (HPLC)

Insoluble Matter 0.2% max.

Chloride 5% max.

Conclusion

Based on the search results, 7,7'-Ureylenebis(4-hydroxy-2-naphthalenesulfonic acid) is a well-characterized

compound with dual applications as a dye intermediate and a biological inhibitor. Key information on its

chemical identity and in vitro enzymatic activity is available. Please note that the experimental protocol for

collagenase inhibition is based on a patent from the 1980s, and modern laboratory practices may have

evolved.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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